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Compound of Interest

Compound Name: Boc-cis-3-hydroxy-D-proline
CAS No.: 118492-87-8
Cat. No.: B040044
\. J

Boc-cis-3-hydroxy-D-proline is a synthetically modified, non-proteinogenic amino acid
derivative that has garnered significant interest within the scientific community. Its unique
structural architecture, characterized by a D-enantiomeric proline scaffold, a cis-oriented
hydroxyl group at the C3 position, and a tert-butoxycarbonyl (Boc) protecting group on the
amine, makes it a highly valuable building block in medicinal chemistry and peptide science.[1]
The presence of the Boc group enhances the compound's stability and solubility in organic
solvents, facilitating its use in standard synthetic protocols.[1] More critically, the fixed
stereochemistry of the hydroxyl group and the D-configuration of the proline ring provide
powerful tools for influencing the conformation, biological activity, and proteolytic stability of
peptides and small molecule therapeutics.[1][2] This guide offers a comprehensive overview of
its structure, properties, synthesis, and key applications for professionals in drug development
and chemical research.

Molecular Structure and Physicochemical
Properties

The precise three-dimensional arrangement of Boc-cis-3-hydroxy-D-proline is fundamental to
its function. The pyrrolidine ring is inherently constrained, and the addition of the cis-hydroxyl
group further restricts its conformational flexibility. This feature is often exploited to induce
specific secondary structures, such as B-turns, in synthetic peptides.[3] The D-configuration
distinguishes it from the more common L-amino acids found in nature, a property that can
enhance the resistance of resulting peptides to enzymatic degradation.
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Chemical Structure Diagram

Caption: 2D structure of Boc-cis-3-hydroxy-D-proline.

Physicochemical Data

The following table summarizes the key physical and chemical properties of Boc-cis-3-
hydroxy-D-proline, which are essential for its handling, storage, and application in
experimental setups.

Property Value Reference(s)
Molecular Formula C10H17NOs [11[4115]
Molecular Weight 231.25 g/mol [11[5]
CAS Number 118492-87-8 [1][4]
Appearance White powder / Solid [1114]
Purity > 97% (by NMR) [1]
Optical Rotation [o]D?% = +95 £ 2% (c=Lin [1]

CHCIs)
Storage Conditions 0-8 °C, Refrigerated [1][6]
Boiling Point 390.9 £ 42.0 °C (Predicted) [7]

Synthesis and Spectroscopic Characterization

The synthesis of Boc-protected amino acids is a cornerstone of modern peptide chemistry. The
primary goal is to mask the nucleophilic amine group to prevent unwanted side reactions during
subsequent carboxyl group activation and peptide coupling.

General Synthetic Workflow

The most direct synthesis involves the protection of the secondary amine of cis-3-hydroxy-D-
proline using di-tert-butyl dicarbonate ((Boc)20). This reaction is typically performed in a
suitable solvent with a base to facilitate the reaction. The choice of starting material with the
correct stereochemistry is critical to obtaining the desired final product.
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Caption: Generalized workflow for Boc protection of hydroxyproline.

Protocol: Boc Protection of cis-3-hydroxy-D-proline

This protocol is a representative procedure adapted from standard methods for the N-Boc

protection of amino acids.[8]

Dissolution: Dissolve cis-3-hydroxy-D-proline in a suitable solvent such as dichloromethane
(CH2Cl2) in a reaction flask.

Base Addition: Add a base, typically a tertiary amine like triethylamine (NEts), to the solution.
The base acts as a proton scavenger.

Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate ((Boc)20) in the same
solvent to the reaction mixture while stirring at room temperature.

Reaction Monitoring: Allow the reaction to proceed for several hours. Monitor the
consumption of the starting material using an appropriate technique, such as Thin Layer
Chromatography (TLC).

Quenching and Extraction: Upon completion, quench the reaction and wash the organic
phase sequentially with a mild acid (e.g., saturated citric acid solution) and brine (saturated
NacCl solution) to remove unreacted reagents and salts.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.qg.,
MgSOa or Na=S0a.), filter, and concentrate the solvent under reduced pressure to yield the
crude product.

Purification: Purify the resulting solid or oil, often by recrystallization from a suitable solvent
system, to obtain the final high-purity product.[9]

Spectroscopic Characterization

NMR Spectroscopy: *H and 3C NMR are indispensable for structural confirmation. Key
signals in the *H NMR spectrum include a characteristic singlet around 1.4-1.5 ppm
corresponding to the nine equivalent protons of the tert-butyl group of the Boc protector.[10]
[11] Protons on the pyrrolidine ring will appear as more complex multiplets. 13C NMR will
show distinct signals for the carbonyls of the Boc group and the carboxylic acid, as well as
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the quaternary carbon and methyl carbons of the Boc group.[10] Purity is often assessed by
integrating the *H NMR signals.[1]

FTIR Spectroscopy: Infrared spectroscopy can confirm the presence of key functional
groups. Expected peaks would include a broad O-H stretch for the hydroxyl and carboxylic
acid groups, C-H stretches for the alkyl portions, and strong C=0 stretches for the
carbamate and carboxylic acid carbonyls.

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound,
matching the expected value of 231.25 g/mol .[5]

Core Applications in Research and Drug
Development

Boc-cis-3-hydroxy-D-proline is not merely a protected amino acid; it is a strategic tool for
designing molecules with specific properties and functions.

Peptide Synthesis and Conformational Control

The primary application of this compound is as a building block in peptide synthesis,
particularly in Boc-based Solid-Phase Peptide Synthesis (SPPS).[1][12]

Conformational Influence: When incorporated into a peptide chain, the rigid structure of the
hydroxyproline ring restricts the conformational freedom of the backbone. The cis-hydroxyl
group can act as a hydrogen bond donor or acceptor, further stabilizing specific secondary
structures like turns and helices.[1][2]

Increased Stability: The inclusion of a D-amino acid renders the adjacent peptide bond less
susceptible to cleavage by common proteases, thereby increasing the in-vivo half-life of
peptide-based drugs.

Bioactive Peptides: It is used in the synthesis of biologically active peptides and
pharmaceuticals, where precise conformational control is essential for high-affinity binding to
biological targets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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